Cas no 1019331-35-1 (1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE)

• Product Name: 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE
• CAS No: 1019331-35-1
• MF: C₁₂H₁₉ClN₂O₄S
• MW: 322.81
• CID: 4668142
• Update Time: 2025-05-28

1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE
• 3-piperidinamine, 1-[(4-chlorophenyl)methyl]-
• 1-(4-chlorobenzyl)piperidin-3-amine dihydrochloride

Computed Properties

• Exact Mass: 322.075406g/mol
• Monoisotopic Mass: 322.075406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.81g/mol
• Topological Polar Surface Area: 112Ų

1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINESULFATE

Comprehensive Guide to 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINE SULFATE (CAS No. 1019331-35-1): Properties, Applications, and Industry Insights

The compound 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINE SULFATE (CAS No. 1019331-35-1) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. This sulfate salt derivative of a piperidine-based structure features a 4-chlorobenzyl substitution, which enhances its reactivity and bioavailability. Researchers are increasingly exploring its potential due to its unique molecular configuration and versatility in synthetic pathways.

In the context of current industry trends, piperidine derivatives like this compound are being investigated for their role in developing novel therapeutic agents. The chlorobenzyl moiety is particularly significant, as it often contributes to improved binding affinity in target molecules. Recent studies suggest that such modifications can lead to compounds with enhanced pharmacokinetic properties, making them valuable in drug discovery pipelines.

The physicochemical properties of 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINE SULFATE make it suitable for various applications. Its sulfate salt form typically offers better solubility in aqueous systems compared to the free base, which is crucial for formulation development. Analytical data indicates that this compound demonstrates stability under standard storage conditions, though proper handling procedures should always be followed to maintain its integrity.

From a synthetic chemistry perspective, the piperidin-3-amine core structure provides multiple sites for further functionalization. This characteristic has led to its use as a building block in the preparation of more complex molecules. The pharmaceutical industry particularly values such intermediates for constructing potential candidates in central nervous system (CNS) drug development, where piperidine scaffolds are commonly employed.

Quality control measures for CAS 1019331-35-1 typically involve advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. Batch-to-batch consistency is critical when this intermediate is used in multi-step synthetic routes.

Environmental and safety considerations for handling 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINE SULFATE follow standard laboratory protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) should be worn when working with this chemical. Proper ventilation and containment measures are recommended to minimize exposure risks during weighing and transfer operations.

The global market for specialized intermediates like 1019331-35-1 has shown steady growth, driven by increasing demand from the pharmaceutical sector. Custom synthesis services often include this compound in their catalogs, offering various quantities from milligram to kilogram scales. Pricing trends reflect the compound's purity grade and the complexity of its synthesis route.

Recent patent literature reveals growing interest in piperidine-3-amine derivatives for various therapeutic applications. While specific details about this exact compound may be limited in public domains, structurally related molecules appear in claims covering diverse biological activities. This suggests potential unexplored avenues for research involving 1-(4-CHLOROBENZYL)PIPERIDIN-3-AMINE SULFATE.

For researchers considering this compound, sourcing from reputable suppliers is essential. Certificates of analysis should confirm identity and purity, typically ≥95% by HPLC. Storage recommendations generally include protection from moisture at controlled room temperature, with some suppliers offering customized packaging solutions for sensitive materials.

Future prospects for CAS 1019331-35-1 appear promising as medicinal chemistry continues to explore privileged structures. The combination of the piperidine core with the chlorobenzyl group offers a balance of lipophilicity and electronic properties that can be fine-tuned for specific applications. Ongoing research may uncover new uses for this versatile intermediate in various scientific disciplines.